Cas no 2123060-44-4 (ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate)

• Product Name: ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate
• CAS No: 2123060-44-4
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 5772105
• PubChem ID: 165448473
• Update Time: 2025-06-14

ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2123060-44-4
• ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate
• EN300-1460254

• Inchi： 1S/C13H15ClO2/c1-3-10(9-13(15)16-4-2)11-6-5-7-12(14)8-11/h5-9H,3-4H2,1-2H3/b10-9-
• InChI Key： RERNIFGWIPVYNO-KTKRTIGZSA-N
• SMILES： ClC1=CC=CC(=C1)/C(=C\C(=O)OCC)/CC

Computed Properties

• Exact Mass: 238.0760574g/mol
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate

Exploring Ethyl (2Z)-3-(3-Chlorophenyl)Pent-2-Enoate (CAS No. 2123060-44-4): Properties, Applications, and Industry Insights

The compound ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate (CAS No. 2123060-44-4) is a specialized ester with a unique molecular structure, combining a 3-chlorophenyl group with a pent-2-enoate backbone. This configuration grants it distinct chemical properties, making it valuable in organic synthesis and pharmaceutical research. Its Z-configuration (cis-alkene) and ester functionality contribute to its reactivity, particularly in Michael additions or as a precursor for heterocyclic compounds. Researchers often explore its role in flavor and fragrance applications due to its potential aromatic profile.

In recent years, the demand for high-purity intermediates like ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate has surged, driven by advancements in drug discovery and agrochemical formulations. Its CAS No. 2123060-44-4 is frequently queried in chemical databases, reflecting its niche yet growing relevance. A key trend is its exploration in green chemistry protocols, where solvent-free synthesis or biocatalytic routes are prioritized to align with sustainability goals. This aligns with broader industry shifts toward eco-friendly synthetic methods.

The compound’s 3-chlorophenyl moiety is of particular interest in structure-activity relationship (SAR) studies, as halogenated aromatics often enhance bioactivity. For instance, derivatives of ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate are investigated for their potential in antimicrobial or anti-inflammatory applications. However, rigorous toxicological assessments are essential, given the scrutiny of halogenated compounds in regulatory frameworks like REACH and FDA guidelines.

From a technical standpoint, the synthesis of CAS No. 2123060-44-4 typically involves condensation reactions under controlled conditions to preserve the Z-alkene geometry. Analytical techniques such as HPLC and NMR are critical for verifying purity, especially given the compound’s sensitivity to isomerization. Storage recommendations often emphasize anhydrous environments to prevent ester hydrolysis, a common challenge for such intermediates.

Market-wise, suppliers of ethyl (2Z)-3-(3-chlorophenyl)pent-2-enoate highlight its role in custom synthesis and R&D collaborations. Searches for "buy ethyl pent-2-enoate derivatives" or "CAS 2123060-44-4 suppliers" have risen, reflecting procurement needs. Meanwhile, academic interest focuses on its mechanistic behavior in catalyzed reactions, with publications often citing its utility in asymmetric synthesis.

Looking ahead, innovations in catalytic hydrogenation and flow chemistry could further elevate the compound’s industrial profile. As AI-driven molecular design gains traction, derivatives of 2123060-44-4 may emerge in virtual screening libraries for bioactive molecules. For now, its blend of structural novelty and functional versatility ensures its place in the toolkit of synthetic chemists.